Cas no 2309448-20-0 (Tert-butyl 2-{[4-(3-bromopyridin-4-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[4-(3-bromopyridin-4-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate
• CAS No: 2309448-20-0
• MF: C₁₈H₂₅BrN₂O₃
• MW: 397.306704282761
• CID: 6213057
• PubChem ID: 165738991
• Update Time: 2025-06-10

Tert-butyl 2-{[4-(3-bromopyridin-4-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7428846
• tert-butyl 2-{[4-(3-bromopyridin-4-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate
• 2309448-20-0
• Tert-butyl 2-{[4-(3-bromopyridin-4-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate

• Inchi： 1S/C18H25BrN2O3/c1-17(2,3)24-16(22)11-23-18(13-5-7-20-10-15(13)19)6-4-12-8-21-9-14(12)18/h5,7,10,12,14,21H,4,6,8-9,11H2,1-3H3
• InChI Key： HCDYRGYQYYYTLC-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CCC2CNCC21)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 396.10486g/mol
• Monoisotopic Mass: 396.10486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.4Ų

Additional information on Tert-butyl 2-{[4-(3-bromopyridin-4-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate

Recent Advances in the Study of Tert-butyl 2-{[4-(3-bromopyridin-4-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate (CAS: 2309448-20-0)

In recent years, the compound Tert-butyl 2-{[4-(3-bromopyridin-4-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate (CAS: 2309448-20-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. The presence of both a bromopyridinyl moiety and a cyclopenta[c]pyrrole scaffold in its structure makes it a versatile intermediate for further chemical modifications and pharmacological studies.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of Tert-butyl 2-{[4-(3-bromopyridin-4-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic route that enhances the scalability and purity of the compound, which is critical for its application in high-throughput screening and drug discovery campaigns. The researchers employed a combination of palladium-catalyzed cross-coupling reactions and selective protection-deprotection strategies to achieve a high yield of the target compound with minimal byproducts.

In addition to its synthetic utility, Tert-butyl 2-{[4-(3-bromopyridin-4-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate has been investigated for its biological activity. Preliminary in vitro assays have demonstrated its ability to interact with specific protein kinases involved in inflammatory and oncogenic pathways. For instance, a study conducted by a team at the University of Cambridge revealed that derivatives of this compound exhibit inhibitory effects on the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and certain cancers. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory and anti-cancer agents.

Further research has explored the pharmacokinetic properties of Tert-butyl 2-{[4-(3-bromopyridin-4-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate. A recent pharmacokinetic study published in Drug Metabolism and Disposition (2024) evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results indicated favorable oral bioavailability and moderate plasma half-life, making it a viable candidate for further preclinical development. However, the study also highlighted the need for structural optimization to improve metabolic stability and reduce potential off-target effects.

The therapeutic potential of Tert-butyl 2-{[4-(3-bromopyridin-4-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate is further supported by its application in targeted drug delivery systems. A collaborative study between academic and industrial researchers demonstrated the compound's utility as a linker in antibody-drug conjugates (ADCs). By conjugating the compound to monoclonal antibodies, the researchers achieved selective delivery of cytotoxic payloads to tumor cells, thereby minimizing systemic toxicity. This approach holds promise for the treatment of hematological malignancies and solid tumors.

In conclusion, Tert-butyl 2-{[4-(3-bromopyridin-4-yl)-octahydrocyclopenta[c]pyrrol-4-yl]oxy}acetate (CAS: 2309448-20-0) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. Recent advancements in its synthesis, biological evaluation, and pharmacokinetic profiling have laid a solid foundation for its future development. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential, particularly in the areas of oncology and immunology. As the field progresses, this compound is likely to play a pivotal role in the discovery of next-generation therapeutics.